Cas no 1806261-21-1 (Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806261-21-1
• MF: C₁₀H₈ClF₄NO₃
• MW: 301.622035980225
• CID: 4815238
• Update Time: 2025-06-12

Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8ClF4NO3/c1-2-18-9(17)5-4-16-6(3-11)8(7(5)12)19-10(13,14)15/h4H,2-3H2,1H3
• InChI Key： NZAHUNZXNGDBPB-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(C(=O)OCC)=CN=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806261-21-1): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate, with the CAS number 1806261-21-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and inflammatory disorders. The unique structural features of this molecule, including the presence of a chloromethyl group, a fluoro substituent, and a trifluoromethoxy group, contribute to its versatility and reactivity, making it an invaluable tool in drug discovery and development.

The significance of Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate lies in its ability to undergo a variety of chemical transformations that are essential for constructing intricate molecular frameworks. The chloromethyl moiety, for instance, is particularly useful for forming carbon-carbon bonds through nucleophilic addition reactions, while the fluoro group can enhance metabolic stability and binding affinity to biological targets. Additionally, the trifluoromethoxy group introduces lipophilicity and electronic properties that are often critical for optimizing pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated pyridine derivatives. These compounds have shown promise in various therapeutic areas due to their ability to modulate biological pathways effectively. For example, studies have demonstrated that pyridine-based molecules can act as potent inhibitors of kinases and other enzymes involved in cancer progression. The compound Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate is particularly noteworthy because it can be readily functionalized to produce derivatives with enhanced binding affinity and selectivity.

The role of this intermediate has been highlighted in several cutting-edge research projects. One notable study published in the Journal of Medicinal Chemistry described the use of Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate in the synthesis of a series of kinase inhibitors. These inhibitors were designed to target specific mutations found in cancer cells, demonstrating high efficacy in preclinical studies. The researchers attributed the success of their approach to the reactivity of the chloromethyl group, which allowed for efficient introduction of diverse substituents while maintaining structural integrity.

Another area where this compound has made a significant impact is in the development of anti-inflammatory agents. Inflammation is a key pathological process underlying many chronic diseases, and fluorinated pyridines have emerged as a promising class of molecules for modulating inflammatory responses. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs) derived from Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate. These compounds exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs.

The synthetic utility of Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate extends beyond its application in drug discovery. It has also been utilized in materials science and agrochemical research, where its unique structural features contribute to the development of advanced materials with enhanced properties. For instance, researchers have explored its use in creating novel polymers and coatings that exhibit improved durability and chemical resistance.

The future prospects for Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate are vast and exciting. As our understanding of biological mechanisms continues to evolve, so too will the demand for sophisticated intermediates like this one. The ability to modify its structure in multiple ways ensures that it will remain a cornerstone of synthetic chemistry for years to come. Furthermore, advancements in computational chemistry and artificial intelligence are likely to accelerate the discovery and optimization of new derivatives based on this compound.

In conclusion, Ethyl 2-(chloromethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806261-21-1) is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural features make it an indispensable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is sure to grow.